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Comparison of Anticancer Mechanisms

Feature Nelfinavir Lelfinavir/Ritonavir

Primary Anticancer Broad-spectrum, multi-mechanism [1] [2] Limited direct data in non-

HIV cancers

Proteotoxic Stress
& UPR

Strong inducer [2] [3] Inducer [3]

HSP90 Inhibition Predicted via molecular docking; demonstrated

disruption of HSP-related functions [1] [3]

Limited specific data

Key Supporting
Experimental

Affinity purification, lipidomics, FRAP, metabolic

analysis [2]

Cytotoxicity assays [3]

IC₅₀ (Primary AML
cells)

~20 µM [3] ~20 µM [3]

Detailed Experimental Evidence and Protocols
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The conclusions in the table are supported by the following key studies and their methodologies.

Proteotoxic Stress Induction (2014): A study treating Acute Myeloid Leukemia (AML) cell lines

(THP-1, HL-60) and primary human AML blasts with various HIV protease inhibitors found

that Nelfinavir and Lopinavir (co-formulated with Ritonavir) were among the most effective at

inducing cytotoxicity. The IC₅₀ for both was approximately 20 µM against primary AML cells.

This effect was linked to their ability to induce proteotoxic stress, a state where overwhelmed protein-

folding capacity in the endoplasmic reticulum triggers the Unfolded Protein Response (UPR) [3].

Nelfinavir's Mechanism (2021): A comprehensive study combined proteome-wide affinity-

purification and genome-wide CRISPR/Cas9 screening to identify how Nelfinavir works.

Researchers found that Nelfinavir integrates into cellular membranes, causing lipid bilayer stress.

This disrupts the function of organelles like the mitochondria and endoplasmic reticulum, leading to

metabolic rewiring and strong activation of the Integrated Stress Response (ISR), which encompasses

the UPR [2]. This membrane-targeting mechanism is considered a unifying explanation for its broad

anticancer effects.

Prediction of HSP90 Interaction: One review noted that molecular docking simulations suggest

Nelfinavir can potentially bind to Hsp90β protein. This computational prediction provides a

plausible structural basis for its observed disruption of HSP-related functions in cancer cells, though

direct experimental confirmation is still needed [1].

Mechanism of Action Workflow

The following diagram illustrates the broader anticancer mechanism of Nelfinavir, which underlies its ability

to induce proteotoxic stress.
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Nelfinavir

Induces Lipid Bilayer Stress
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Activation of Unfolded Protein Response (UPR) Disrupted Mitochondrial Respiration Blocked Vesicular/Protein Transport

Key Consequences

Broad-Spectrum Anticancer Activity

Click to download full resolution via product page

Key Takeaways for Researchers

Nelfinavir is a promising candidate for drug repurposing due to its well-documented, multi-
faceted anticancer mechanism centered on inducing lipid bilayer stress and proteotoxic stress [1] [2].

Direct comparative data on HSP90 inhibition is lacking. While Nelfinavir's effects are more
comprehensively studied, a head-to-head experimental comparison with Lopinavir/Ritonavir on

specifically inhibiting HSP90 is not available in the retrieved literature.
The anticancer activity of Lopinavir/Ritonavir may be similar to Nelfinavir's in some contexts
(e.g., cytotoxicity in AML models) [3], but its mechanistic profile, particularly concerning HSPs, is less
defined and may not be its primary mode of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s007595?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7699465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7611616/
https://www.sciencedirect.com/science/article/abs/pii/S0145212613004499
https://www.smolecule.com/products/b007595#nelfinavir-vs-lopinavir-ritonavir-heat-shock-protein-inhibition
https://www.smolecule.com/products/b007595#nelfinavir-vs-lopinavir-ritonavir-heat-shock-protein-inhibition
https://www.smolecule.com/products/b007595#nelfinavir-vs-lopinavir-ritonavir-heat-shock-protein-inhibition
https://www.smolecule.com/products/b007595#nelfinavir-vs-lopinavir-ritonavir-heat-shock-protein-inhibition
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s007595?utm_src=pdf-bulk
https://www.smolecule.com/products/s007595?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s007595?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

